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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

iron-titanium (Fe-Ti) alloys, critical for understanding phase stability, alloy design, and high-

temperature applications. The information presented herein is curated from experimental data

and computational thermodynamic modeling, offering a foundational resource for professionals

in materials science and related fields.

Introduction to the Iron-Titanium System
The iron-titanium binary system is characterized by the formation of two primary intermetallic

compounds, FeTi and Fe₂Ti, in addition to terminal solid solutions of titanium in iron (ferrite)

and iron in titanium (α-Ti and β-Ti).[1] The thermodynamic properties of these phases govern

the microstructure and, consequently, the mechanical and functional properties of Fe-Ti alloys.

Iron is known to be a strong β-Ti phase stabilizer. The stability of these phases is dictated by

their Gibbs free energy, which is a function of enthalpy, entropy, and temperature.

Phase Diagram and Intermetallic Compounds
The Fe-Ti phase diagram illustrates the equilibrium phases present at different compositions

and temperatures. The two prominent intermetallic compounds are:

FeTi: This phase possesses a B2 crystal structure.
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Fe₂Ti: This Laves phase has a C14 crystal structure.

The formation and stability of these intermetallic phases are of significant interest due to their

potential applications and their influence on the properties of steel and titanium alloys.

Thermodynamic Data
The thermodynamic stability of the various phases in the Fe-Ti system is quantified by their

enthalpy of formation (ΔHf), entropy of formation (ΔSf), and Gibbs free energy of formation

(ΔGf). The relationship between these properties is given by the equation: ΔGf = ΔHf - TΔSf.

Enthalpy of Formation
The enthalpy of formation represents the heat absorbed or released during the formation of a

compound from its constituent elements in their standard states. Negative values indicate an

exothermic reaction and a stable compound. Experimental values for the enthalpy of formation

of FeTi and Fe₂Ti have been determined primarily through calorimetric methods.[2][3]

Phase
Composition (at%
Ti)

Enthalpy of
Formation (ΔHf) at
298 K (kJ/mol of
atoms)

Experimental
Method

FeTi 50 -22.5 ± 1.4
Solution

Calorimetry[2][3]

Fe₂Ti 33.3 -27.2 ± 1.3
Solution

Calorimetry[2][3]

Gibbs Free Energy of Formation
The Gibbs free energy of formation is the most direct indicator of phase stability at a given

temperature. A more negative Gibbs free energy signifies a more stable phase. The

temperature dependence of the Gibbs free energy for the formation of FeTi and Fe₂Ti has been

investigated, showing that both compounds become less stable with increasing temperature.[4]

[5]
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Below is a tabular representation of the standard Gibbs free energy of formation as a function

of temperature for FeTi and Fe₂Ti, derived from graphical data.[4][5]

Temperature (K) ΔGf (FeTi) (kJ/mol) ΔGf (Fe₂Ti) (kJ/mol)

673 ~ -100 ~ -300

873 ~ -110 ~ -305

1073 ~ -120 ~ -310

1273 ~ -130 ~ -315

1473 ~ -140 ~ -320

1673 ~ -150 ~ -325

1873 ~ -160 ~ -330

Note: These values are estimations based on graphical representations and serve as an

illustrative guide. For precise calculations, consulting the original literature is recommended.

Experimental Protocols for Thermodynamic
Property Measurement
The determination of thermodynamic data for alloys relies on precise experimental techniques.

The following sections detail the methodologies for two common calorimetric methods.

Solution Calorimetry
Solution calorimetry is a widely used technique to determine the enthalpy of formation of

intermetallic compounds.[6]

Methodology:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by dissolving a

known substance with a well-defined heat of solution or by electrical calibration.

Sample Preparation: Pure iron, pure titanium, and the Fe-Ti alloy of interest are prepared in

powdered or fine particulate form to ensure rapid dissolution. The alloy is typically
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synthesized by arc melting or levitation melting followed by annealing to ensure

homogeneity.[2]

Dissolution: A precisely weighed amount of the sample (pure metal or alloy) is dropped into a

solvent (e.g., a molten metal bath, often aluminum) inside the calorimeter at a constant high

temperature.[3]

Temperature Measurement: The change in temperature of the solvent due to the dissolution

of the sample is meticulously recorded.

Enthalpy Calculation: The heat of solution for each sample is calculated from the

temperature change and the calorimeter's heat capacity.

Hess's Law Application: The enthalpy of formation of the alloy is then calculated using Hess's

Law, based on the difference between the heats of solution of the alloy and its constituent

elements.

Levitation Alloying Calorimetry
This technique is particularly suited for reactive metals like titanium as it avoids contamination

from a crucible.

Methodology:

Sample Levitation: A sample of the alloy or its constituent metals is levitated within an

electromagnetic coil under a controlled inert atmosphere or vacuum.[7][8]

Melting and Alloying: The levitated sample is heated and melted by the induced eddy

currents. For alloys, the constituent metals can be melted and mixed in situ.

Temperature Measurement: The temperature of the molten droplet is measured without

contact using an optical pyrometer.

Calorimetry: The molten droplet is then dropped into a calorimeter of known heat capacity

(e.g., a copper block calorimeter), and the resulting temperature rise is measured.

Enthalpy Calculation: The enthalpy of the molten alloy at the initial temperature is determined

from the temperature change of the calorimeter. By conducting measurements at various
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temperatures, the heat capacity and enthalpy of formation can be derived.

Computational Thermodynamics: The CALPHAD
Method
The CALPHAD (CALculation of PHAse Diagrams) method is a powerful computational tool

used to model the thermodynamic properties of multicomponent systems.[9][10]

Methodology:

Data Collection: Experimental data, including phase diagram information (e.g., phase

boundaries, transition temperatures) and thermochemical data (e.g., enthalpies of formation,

activities), are collected from the literature.

Thermodynamic Modeling: The Gibbs free energy of each phase is described by a

mathematical model (e.g., the Redlich-Kistler polynomial for solution phases) with adjustable

parameters.[10]

Parameter Optimization: The model parameters are optimized by fitting the model to the

collected experimental data using specialized software.

Database Development: The optimized parameters for the Fe-Ti system are stored in a

thermodynamic database.

Phase Diagram and Property Calculation: The database can then be used to calculate the

phase diagram and other thermodynamic properties of Fe-Ti alloys at any given composition

and temperature.

Visualizations
Signaling Pathways and Logical Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://thermocalc.com/about-us/methodology/the-calphad-methodology/
https://calphad.com/wp-content/uploads/2025/07/Thermodynamic_Modeling_by_CALPHAD_Method.pdf
https://calphad.com/wp-content/uploads/2025/07/Thermodynamic_Modeling_by_CALPHAD_Method.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14369740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constituent Elements

Alloy Processing

Resulting Phases

Iron (Fe)

Mixing & Melting

Titanium (Ti)

Solidification & Cooling

α-Ti / β-Ti
Solid Solution

Low Fe/Ti conc.

FeTi
Intermetallic

~50 at% Ti

Fe₂Ti
Intermetallic

~33.3 at% Ti

Click to download full resolution via product page

Caption: Formation of phases in the Fe-Ti system from constituent elements.
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Caption: Workflow for determining enthalpy of formation using solution calorimetry.
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Caption: The CALPHAD methodology for thermodynamic database development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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